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Compound of Interest

Compound Name: Magl-IN-6

Cat. No.: B12419402 Get Quote

Magl-IN-6: A Technical Guide for Researchers
For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical structure, properties, and biological activity of Magl-
IN-6, a potent inhibitor of monoacylglycerol lipase (MAGL).

Chemical Structure and Properties
Magl-IN-6 is a potent monoacylglycerol lipase (MAGL) inhibitor with an IC50 of 4.71 nM.[1][2]

[3][4] Its chemical and physical properties are summarized in the table below.

Property Value Source

Molecular Formula C₂₄H₁₉F₃N₄O [1][5]

Molecular Weight 436.43 g/mol [1][5]

CAS Number 2414320-29-7 [1][2][5]

SMILES

CN1C(C2=CC(F)=C(C(F)=C2)

F)=C3C(--INVALID-LINK--

C)=N1

[1][5]

IC₅₀ (MAGL) 4.71 nM [1][2][3][4][6]
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Magl-IN-6 functions as an inhibitor of monoacylglycerol lipase (MAGL). MAGL is a key enzyme

in the endocannabinoid system, responsible for the degradation of the endocannabinoid 2-

arachidonoylglycerol (2-AG). By inhibiting MAGL, Magl-IN-6 prevents the breakdown of 2-AG,

leading to its accumulation. Elevated levels of 2-AG can then potentiate the activation of

cannabinoid receptors, primarily CB1 and CB2, which are involved in a variety of physiological

processes, including pain sensation, inflammation, and neurotransmission. The inhibition of

MAGL by Magl-IN-6 represents a promising therapeutic strategy for neurological disorders.[1]

[6]
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Figure 1: Signaling pathway of Magl-IN-6 action.
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Experimental Protocols
The synthesis and characterization of Magl-IN-6 are detailed in the patent WO2020065613A1.

[1][6] Researchers should refer to this document for specific experimental procedures. The

general workflow for evaluating the efficacy of a MAGL inhibitor like Magl-IN-6 is outlined

below.
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Compound Synthesis & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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